Cas no 954011-18-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide
• CAS No: 954011-18-8
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 6437508
• PubChem ID: 16891492
• Update Time: 2025-08-02

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide
• F5021-0282
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-(dimethylamino)phenethyl)oxalamide
• 954011-18-8
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide
• N'-(1,3-benzodioxol-5-ylmethyl)-N-[2-[4-(dimethylamino)phenyl]ethyl]oxamide
• AKOS024490727

• Inchi： 1S/C20H23N3O4/c1-23(2)16-6-3-14(4-7-16)9-10-21-19(24)20(25)22-12-15-5-8-17-18(11-15)27-13-26-17/h3-8,11H,9-10,12-13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： LCUWIKSUAJVUEN-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CNC(C(NCCC1C=CC(=CC=1)N(C)C)=O)=O

Computed Properties

• Exact Mass: 369.16885622g/mol
• Monoisotopic Mass: 369.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.9Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide (CAS No. 954011-18-8)

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 954011-18-8, represents a sophisticated blend of heterocyclic and aromatic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of this compound is characterized by the presence of a benzodioxol ring system, which is a well-known pharmacophore in various bioactive molecules. The benzodioxol moiety, also referred to as a furanocoumarin derivative, is renowned for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. The incorporation of this moiety into the structure of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide suggests potential applications in developing therapeutic agents that target specific biological processes.

Furthermore, the compound features an N,N-diamine backbone, which is a common structural motif in many pharmacologically active substances. This backbone provides multiple sites for chemical modification, allowing for the fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability. The presence of a dimethylamino group at the phenyl ring further enhances the compound's potential as a bioactive molecule by introducing basicity and enhancing interactions with acidic residues in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that the benzodioxol ring system may interact with enzymes and receptors involved in inflammatory pathways, making this compound a candidate for therapeutic intervention in inflammatory diseases. Additionally, the dimethylamino group could facilitate interactions with nucleophilic sites on target proteins, potentially leading to inhibitory effects on key enzymes.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only enhance efficiency but also allow for the introduction of structural diversity, which is crucial for optimizing pharmacological properties.

In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The ability of the benzodioxol moiety to modulate enzyme activity combined with the basicity provided by the dimethylamino group makes this compound an intriguing candidate for further investigation in oncology research. Additionally, its structural features suggest potential applications in other therapeutic areas such as neurology and immunology.

The development of novel drug candidates relies heavily on understanding their interaction with biological systems at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize the structure of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide and gain insights into its behavior in solution. These analytical methods provide critical information for optimizing synthetic routes and predicting biological activity.

The future prospects of this compound are promising, with ongoing research aimed at exploring its full therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers hope to unlock the therapeutic potential of this innovative molecule.

In conclusion,N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-4-(dimethylamino)phenylethyl}ethanediamide (CAS No. 954011-18-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its therapeutic applications and optimize its development as a novel drug candidate.